AbstractThis study proposed and experimentally investigated a novel approach to hydrogenation of light cycle oil (LCO) into components of winter and arctic diesel fuels (DF) environmentally classified as K5 as per the Technical Regulation of the Customs Union (TR CU) 013/2011 “On the requirements for automotive and aviation gasoline, diesel and marine fuels, jet fuels, and heating oils”. The process design involves atmospheric distillation of LCO with EBP 300˚C followed by hydrotreating. Hydrogenates with low concentrations of total sulfur (<10 mg/kg) and arenes (28.6–38.0 wt %) and adequate low-temperature properties (CFPP≤–43˚C) were produced. An assessment of the physicochemical properties of the hydrogenates against applicable regulations for DF properties suggested that these hydrogenates can be effectively used as components of winter and arctic fuels by blending them into hydroisomerization diesel fractions (HIDF) and winter diesel fuels (WDF). An analysis of the main quality characteristics confirmed the feasibility of blending the LCO-derived hydrogenates into winter and arctic diesel fuels. Using GC×GC/MS examination, correlations were found between the hydrogenation process conditions, the physicochemical properties of the hydrogenates, and their detailed hydrocarbon compositions.

AbstractThe performance of polyalkyl acrylate additives of various compositions in low-temperature dewaxing of 11 oil fractions differing in the viscosity and content of waxes, aromatic hydrocarbons, and resins was studied. The dewaxing was performed in a methyl ethyl ketone–toluene mixed solvent. For polyalkyl acrylate with pendant C16–10 alkyl chains, the raffinates can be subdivided into three groups with respect to an increase in the yield of dewaxed oils (relative to the process without additives): increase by 12–13, 5–8, and 3–4%. In most cases, introduction into such polymer of 5–30% polar groups (amino ester, amino amide, amide, oligoethylene glycol) allowed the oil yield to be additionally increased.

AbstractNew molybdenum-containing catalysts based on PAF-30 mesoporous carbon material for oxidation of sulfur-containing compounds (SCs) in a model fuel were synthesized. The PAF-30 support was modified with functional groups containing a positively charged nitrogen atom with various substituents. The modified supports were studied by the methods of low-temperature nitrogen adsorption/desorption, IR spectroscopy, and elemental analysis. The major factors affecting the oxidation were considered: reaction temperature and time, oxidant amount, catalyst dosage, and kind of sulfur-containing substrate. For the Мо/PAF-30-NEt3 catalyst, optimum conditions were found for oxidation of various classes of SCs in model mixtures: H2O2 : S molar ratio 6 : 1, 60°С, 60 min. The Мо/PAF-30-NEt3 catalyst operates in dibenzothiophene (DBT) oxidation during five cycles without appreciable activity loss.

AbstractAlPO-11 molecular sieves of high phase purity, different morphology and dispersity of crystals, and different characteristics of the secondary pore structure can be synthesized by crystallization of aluminophosphate gels prepared using boehmites with different crystal sizes and different pore structure characteristics as an aluminum source and aged at different temperatures.

AbstractThis is a retrospective review of existing knowledge and major research areas related to the structure of asphaltenes and their applicability in petroleum and organic geochemistry. The paper emphasizes the great potential of the current analytic base for further research into the structural elements, functional groups, and intermolecular interaction mechanisms of asphaltenes from crude oils, natural bitumens, and sedimentary rock extracts. The principal methods for investigating the composition and structure of asphaltenes are described from the perspective of solving the pressing challenges of organic geochemistry. Geochemical interpretation of the chemical and supramolecular structures of asphaltenes provides valuable information in addition to the data on the structural elements of asphaltenes and their binding modes. Accumulation of relevant data on the molecular and supramolecular structures of asphaltenes is of considerable importance for a deeper understanding of their behaviors and for unraveling the correlations between crude oils and precursor sedimentary organic matter.

AbstractThe review deals the use of Raman spectroscopy for analysis of various objects of petroleum chemistry: crude oils, petroleum products, oil-bearing rocks, petrochemical process catalysts, etc. The Raman bands characterizing the main functional groups in crude oils and petroleum products are interpreted. The conditions for recording the Raman spectra (choice of the laser and spectrum range) to obtain high-quality spectra of objects of different chemical structure are described. The main ways to reduce the sample temperature and suppress fluorescence in recording the Raman spectra are considered. Much attention is paid to methods for mathematical processing of results in analysis of the thermal maturity of crude oil and oil-bearing rocks and in determination of the fuel mixture composition. Parameters quantitatively describing the degree of maturity of crude oils and kerogens are given. Examples of analysis of the experimental data and results of quantum-chemical modeling in determination of the structure of polycyclic hydrocarbons are described.

AbstractThe composition and distribution of biomarkers in crude oil and dispersed organic matter of Vendian–Cambrian deposits from the Kugas 364-0 well were studied by gas–liquid chromatography and gas chromatography–mass spectrometry. Alkanes of linear and isoprenoid structures, monocyclanes, steranes, terpanes, and alkylaromatic hydrocarbons of the benzene, naphthalene, and phenanthrene series were identified. Analysis of the geochemical parameters of the biomarkers showed that the original organic matter had been formed mainly in carbonate rocks of the marine basin with reducing medium and increased water salinity. The thermal maturity parameters correspond to the beginning of the “petroleum” stage of the catagenesis.

Erratum

AbstractA porous aromatic framework, namely PAF-30, was structurally modified by the introduction of complexing groups based on dipyridylamine, dipicolylamine, and acetylacetone. The materials synthesized in this manner were used as supports of molybdenum catalysts for epoxidation: PAF-30-dpa-Mo, PAF-30-dpcl-Mo, and PAF-30-AA-Mo. All the materials were examined by various analytic methods, such as IR spectroscopy, low-temperature nitrogen adsorption/desorption, X-ray photoelectron spectroscopy, elemental analysis, and transmission electron microscopy. The catalytic activity was tested in epoxidation of cyclohexene, 1-hexene, 1-octene, and styrene. The reusability of the catalysts was assessed using the case of cyclohexene epoxidation.

AbstractThe prospects for using dimethyl ether (DME) for enhancing the oil recovery are analyzed. The analysis is based on the results of physical (laboratory) and mathematical modeling of this technology. The mechanism of intensifying the oil extraction and enhancing the oil recovery by injecting dimethyl ether into a reservoir is considered. The major factors influencing the distribution ratio of DME between the oil and aqueous phases are evaluated. The advantages of injecting DME into a reservoir prior to injecting hydrocarbon gases and carbon dioxide are revealed. Combined technologies for enhancing the oil recovery, involving injection of DME, carbon dioxide, polymer solutions, and steam into a reservoir are analyzed. The possibility of using DME for separation of oily sludges is briefly discussed.